Cas no 10361-93-0 (Nitric acid,yttrium(3+) salt (3:1))

• Product Name: Nitric acid,yttrium(3+) salt (3:1)
• CAS No: 10361-93-0
• MF: N₃O₉Y
• MW: 274.920553207397
• CID: 144323
• PubChem ID: 159283
• Update Time: 2025-10-28

Nitric acid,yttrium(3+) salt (3:1) Chemical and Physical Properties

Names and Identifiers

• Nitric acid,yttrium(3+) salt (3:1)
• YTTRIUM NITRATE AR
• yttrium(3+),trinitrate
• EINECS 233-802-6
• Nitric acid,yttrium(3+) salt
• Yttrium nitrate
• Yttrium trinitrate
• Yttrium(3+) nitrate
• Yttrium(III) nitrate
• Nitric acid, yttrium(3+) salt
• NSC 177679
• NS00086984
• Q3342201
• BXJPTTGFESFXJU-UHFFFAOYSA-N
• Nitric acid, yttrium(3+) salt (3:1)
• yttrium(3+) trinitrate
• DTXSID70890657
• Y(NO3)3
• (R)-(-)-3-Carbamoymethyl-5-methylhexanoicacid
• UNII-0XR81865O4
• 10361-93-0
• yttrium(3+);trinitrate
• EC 233-802-6
• 0XR81865O4
• CHEBI:229454
• NSC-177679
• DTXCID101030960

• Inchi： 1S/3NO3.Y/c3*2-1(3)4;/q3*-1;+3
• InChI Key： BXJPTTGFESFXJU-UHFFFAOYSA-N
• SMILES： [Y+3].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-]

Computed Properties

• Exact Mass: 274.86900
• Monoisotopic Mass: 274.869292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 189Ų

Experimental Properties

• PSA: 206.64000
• LogP: 0.85230
• Merck: 14,10107
• Sensitiveness: Hygroscopic

Nitric acid,yttrium(3+) salt (3:1) Security Information

• Hazardous Material transportation number：UN 1477
• HazardClass：5.1
• PackingGroup：III

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal nitrates

Additional information on Nitric acid,yttrium(3+) salt (3:1)

In-Depth Analysis of Nitric Acid, Yttrium(3+) Salt (3:1) (CAS No. 10361-93-0)

Nitric acid, yttrium(3+) salt (3:1), identified by its CAS No. 10361-93-0, is a specialized inorganic compound with significant applications in advanced materials science and industrial processes. This compound, often referred to as yttrium nitrate, is a key precursor in the synthesis of high-performance ceramics, phosphors, and catalysts. Its unique chemical properties, including high solubility in water and thermal stability, make it a valuable material for researchers and engineers.

The growing demand for rare-earth-based materials has placed yttrium nitrate in the spotlight, particularly in sectors like renewable energy and electronics manufacturing. With the rise of green technologies, such as solid-state lighting and fuel cells, the role of yttrium compounds has become increasingly critical. Users searching for "yttrium nitrate uses" or "CAS 10361-93-0 applications" often seek insights into its role in cutting-edge innovations.

From a chemical perspective, Nitric acid, yttrium(3+) salt (3:1) is composed of yttrium cations (Y³⁺) and nitrate anions (NO₃⁻) in a 1:3 ratio. This stoichiometry ensures optimal reactivity for synthetic processes, such as the production of yttrium oxide (Y₂O₃) through thermal decomposition. Researchers frequently investigate its "thermal behavior" and "solubility characteristics" to optimize industrial workflows.

In the field of optoelectronics, yttrium nitrate serves as a precursor for phosphor materials used in LED displays and X-ray imaging. Its ability to form stable complexes with other rare-earth elements enhances luminescence efficiency, addressing common queries like "how to improve LED brightness" or "yttrium in display technology." These applications align with the global push for energy-efficient solutions.

Handling and storage of CAS No. 10361-93-0 require adherence to standard laboratory protocols. While not classified as hazardous under normal conditions, its hygroscopic nature necessitates airtight containers to prevent moisture absorption. This practical consideration is often highlighted in searches such as "yttrium nitrate storage guidelines" or "handling yttrium compounds safely."

The compound's environmental impact is another area of interest. Studies on "rare-earth recycling" and "sustainable yttrium extraction" explore ways to mitigate resource depletion. As industries prioritize circular economy models, yttrium nitrate recovery methods from end-of-life products have gained traction, resonating with eco-conscious stakeholders.

In summary, Nitric acid, yttrium(3+) salt (3:1) (CAS 10361-93-0) bridges fundamental chemistry and high-tech applications. Its versatility in material science, coupled with its relevance to emerging technologies, ensures its continued importance in both academic and industrial settings. By addressing trending topics like "rare-earth alternatives" and "yttrium in clean energy," this compound remains at the forefront of scientific discourse.